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Compound of Interest

Compound Name: Guanidine thiocyanate

Cat. No.: B014930 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals identify

and remove guanidine thiocyanate contamination from their RNA samples. Guanidine
thiocyanate is a strong chaotropic salt widely used in RNA extraction protocols to denature

proteins and inactivate RNases[1][2][3]. However, its carryover into the final RNA sample can

inhibit downstream enzymatic reactions and interfere with accurate quantification[1][4].

Troubleshooting Guide: Low A260/A230 Ratio
A common indicator of guanidine thiocyanate contamination is a low A260/A230 ratio, which

should ideally be between 2.0 and 2.2 for pure RNA[5][6]. If you encounter a low A260/A230

ratio, follow this troubleshooting guide.

Diagram: Troubleshooting Workflow for Guanidine
Thiocyanate Contamination
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Start: Low A260/A230 Ratio (<1.8)

Initial Checks

Cleanup Options

Verification

Outcome

Low A260/A230 Ratio Detected

Is the spectrophotometer blank correct? 
 (Use the same elution buffer)

Was the correct sample volume used for the extraction kit?

Yes

Option 1: Re-wash with Ethanol (for column-based preps) Option 2: Re-precipitate RNA Option 3: Use a Commercial RNA Cleanup Kit

Re-measure A260/A230 Ratio

Ratio > 1.8: Proceed with Downstream Application

Improved

Ratio < 1.8: Consider repeating the cleanup or re-extraction

Not Improved

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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